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Compound of Interest

Compound Name: Tetrabutylammonium chloride

Cat. No.: B042639 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Tetrabutylammonium chloride, a quaternary ammonium salt

frequently used as a phase transfer catalyst. Adherence to these procedures is critical for

minimizing exposure and mitigating risks associated with this chemical.

Tetrabutylammonium chloride is a hazardous substance that can cause skin irritation,

serious eye irritation, and potential respiratory irritation.[1][2][3][4] It is crucial to handle this

compound with appropriate care and personal protective equipment.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling Tetrabutylammonium chloride to ensure personal safety.
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PPE Category Specific Requirements Rationale

Eye Protection

Goggles or safety glasses with

side-shields conforming to

EN166 or OSHA 29 CFR

1910.133 standards.[5] A face

shield may be appropriate in

situations with a higher risk of

splashing.

Protects against dust particles

and splashes that can cause

serious eye damage.[2][5]

Hand Protection

Chemical-resistant, impervious

gloves such as nitrile rubber,

butyl rubber, or

polychloroprene.[2] Gloves

must be inspected before use

and disposed of properly after

handling the chemical.[6]

Prevents skin contact, which

can cause irritation.[1][2][3]

Skin and Body Protection

A lab coat, long-sleeved

clothing, and an impervious

apron (e.g., P.V.C.) should be

worn.[2] Protective clothing

should be selected based on

the concentration and amount

of the substance being

handled.[6]

Minimizes the risk of skin

contact and contamination of

personal clothing.[2][3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator or an effective dust

mask is required when dusts

are generated or if exposure

limits are exceeded.[1][3][6]

This is particularly important in

poorly ventilated areas or

during large-scale operations.

Protects the respiratory system

from irritation due to inhalation

of dust particles.[3][4]
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Handling and Storage:

Handling: Avoid all personal contact, including inhalation of dust.[2] Ensure adequate

ventilation, especially in confined areas.[3] All equipment containing the material should be

grounded to prevent static discharge.[7]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][8]

Tetrabutylammonium chloride is hygroscopic and should be stored under an inert

atmosphere to protect from moisture.[1][8] Store away from incompatible materials such as

strong oxidizing agents.[8]

Disposal Plan:

Waste material must be disposed of in accordance with national and local regulations.[1] It is

classified as hazardous waste.[3]

Unused Product: Dispose of at a licensed chemical destruction plant or through controlled

incineration with flue gas scrubbing.[4] Do not mix with other waste.[1]

Contaminated Packaging: Leave chemicals in their original containers.[1] Containers should

be triply rinsed (or equivalent) and can then be offered for recycling or reconditioning.[4]

Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary

landfill or via controlled incineration for combustible materials.[4]

Emergency Procedures
Immediate action is crucial in the event of exposure.
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Exposure Type First Aid Measures

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15

minutes.[2][7] Remove contact lenses if present

and easy to do.[1] Seek immediate medical

attention, including from an ophthalmologist.[1]

Skin Contact

Immediately remove all contaminated clothing,

including footwear.[2] Wash the affected skin

area with plenty of soap and water.[1][2] If skin

irritation occurs or persists, get medical advice.

[1]

Inhalation

Move the person to fresh air.[1][4] If breathing is

difficult, give oxygen.[3][7] If the person is not

breathing, give artificial respiration.[3][7] Seek

medical attention.[7]

Ingestion

Do NOT induce vomiting.[3][7] Rinse the mouth

with water.[4][8] Have the victim drink water (two

glasses at most).[1] Seek immediate medical

attention.[7]

Spill Cleanup Protocol
In the event of a spill, follow these steps to ensure safe cleanup and containment.

Minor Spills:

Remove all sources of ignition.[2]

Ensure you are wearing appropriate PPE.[2]

Use dry clean-up procedures and avoid generating dust.[2]

Sweep or shovel the material into a suitable, labeled container for waste disposal.[2][7]
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Clean the spill area with water and dispose of the cleaning water through the sanitary system

if local regulations permit.[7]

Major Spills:

Evacuate the danger area and alert emergency responders.[1][2]

Ensure adequate ventilation.[1]

Avoid inhalation of dust and contact with the material.[1][2]

Cover drains to prevent the material from entering them.[1]

Contain and collect the spill using methods that do not generate dust.[1]

Below is a logical workflow for handling a chemical spill of Tetrabutylammonium chloride.
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Caption: Workflow for handling a chemical spill of Tetrabutylammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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